Cas no 106060-81-5 (Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate)
106060-81-5 structure
Product Name:Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate
CAS No:106060-81-5
MF:C26H43N5O5
MW:505.650126695633
CID:207170
PubChem ID:153849
Update Time:2025-04-19
Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate Chemical and Physical Properties
Names and Identifiers
-
- Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate
- [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl hexadecanoate
- Thymidine, 3'-azido-3'-deoxy-, 5'-hexadecanoate
- DTXSID10147495
- 3'-Azido-3'-deoxythymidine 5'hexadecanoate
- 106060-81-5
- SCHEMBL15379708
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- Inchi: 1S/C26H43N5O5/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-24(32)35-19-22-21(29-30-27)17-23(36-22)31-18-20(2)25(33)28-26(31)34/h18,21-23H,3-17,19H2,1-2H3,(H,28,33,34)/t21-,22+,23+/m0/s1
- InChI Key: BWLFDVURIJOONL-YTFSRNRJSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1COC(CCCCCCCCCCCCCCC)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 505.32669
- Monoisotopic Mass: 505.326
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 19
- Complexity: 796
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 99.3Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 133.7
- LogP: 5.70096
Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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